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Compound of Interest

Compound Name: Dihydroxyfumaric acid hydrate

Cat. No.: B1142101 Get Quote

Dihydroxyfumaric Acid Hydrate: A Technical
Overview
Dihydroxyfumaric acid hydrate is a chemical compound with relevance in various research

applications. This guide provides an in-depth look at its core technical data, including its CAS

number and molecular weight, and outlines the framework for understanding its experimental

applications.

Core Chemical Data
The identity and basic physicochemical properties of dihydroxyfumaric acid and its hydrated

forms are fundamental for its application in research and development. The compound can

exist in anhydrous and hydrated states, which is reflected in its different CAS numbers and

molecular weights.
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Compound
Name

CAS Number
Molecular
Weight ( g/mol
)

Molecular
Formula

Notes

Dihydroxyfumaric

Acid Hydrate
199926-38-0[1] 166.09[2] C4H6O7[3]

The degree of

hydration is not

always specified.

Dihydroxyfumaric

Acid (Anhydrous

basis)

199926-38-0 148.07[1] C4H4O6[1]

This is the

molecular weight

of the non-

hydrated

compound.

Dihydroxyfumaric

Acid Dihydrate
20688-70-4[4][5] 184.10[5]

C4H4O6 ⋅

2H2O[5]

Specifically the

dihydrate form of

the acid.

Experimental Protocols and Signaling Pathways
A comprehensive literature search did not yield specific, detailed experimental protocols or

established signaling pathways directly involving dihydroxyfumaric acid hydrate for inclusion

in this guide. This suggests that while the compound is available for research purposes, its

biological activities and mechanisms of action may not be extensively documented in publicly

accessible resources.

Researchers interested in utilizing this compound would need to develop their own

experimental protocols based on the specific research question. This would typically involve:

Solubility and Stability Testing: Determining appropriate solvents and storage conditions to

maintain the compound's integrity.

In Vitro Assays: Initial screening for biological activity using cell-based or biochemical

assays.

Mechanism of Action Studies: If activity is observed, further experiments to elucidate the

molecular targets and signaling pathways involved.
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Logical Workflow for Investigation
The following diagram illustrates a logical workflow for investigating the biological properties of

a research compound like dihydroxyfumaric acid hydrate.

Phase 1: Characterization Phase 2: Biological Screening Phase 3: Mechanism of Action Phase 4: In Vivo Validation

Compound Acquisition
(Dihydroxyfumaric Acid Hydrate)

Physicochemical Analysis
(Solubility, Stability)

Initial Steps In Vitro Bioactivity Assays
(e.g., Cell Viability, Enzyme Inhibition)

Proceed if stable Hit Identification
Data Analysis

Target Identification StudiesProceed if active Signaling Pathway Analysis
Elucidation

Animal Model StudiesProceed with hypothesis Preclinical Development
Translation
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General Research Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scbt.com [scbt.com]

2. selleckchem.com [selleckchem.com]

3. spectrabase.com [spectrabase.com]

4. Dihydroxyfumaric acid dihydrate | CAS#:20688-70-4 | Chemsrc [chemsrc.com]

5. scbt.com [scbt.com]

To cite this document: BenchChem. [Dihydroxyfumaric acid hydrate CAS number and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1142101#dihydroxyfumaric-acid-hydrate-cas-
number-and-molecular-weight]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1142101?utm_src=pdf-body
https://www.benchchem.com/product/b1142101?utm_src=pdf-body-img
https://www.benchchem.com/product/b1142101?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/dihydroxyfumaric-acid-hydrate-199926-38-0
https://www.selleckchem.com/products/dihydroxyfumaric-acid-hydrate.html
https://spectrabase.com/compound/C9dpcXdCbUA
https://www.chemsrc.com/en/cas/20688-70-4_260105.html
https://www.scbt.com/zh/p/dihydroxyfumaric-acid-dihydrate-20688-70-4
https://www.benchchem.com/product/b1142101#dihydroxyfumaric-acid-hydrate-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1142101#dihydroxyfumaric-acid-hydrate-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1142101#dihydroxyfumaric-acid-hydrate-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1142101#dihydroxyfumaric-acid-hydrate-cas-number-and-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1142101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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